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Compound of Interest

Compound Name: 2-Cyanothioacetamide

Cat. No.: B047340

CAS Number: 7357-70-2 IUPAC Name: 2-cyanoethanethioamide

This technical guide provides an in-depth overview of 2-cyanothioacetamide, a versatile
building block in organic synthesis, with a particular focus on its applications in medicinal
chemistry and drug development. This document is intended for researchers, scientists, and
professionals in the field of drug discovery and development.

Physicochemical and Spectroscopic Data

2-Cyanothioacetamide is a beige to brown crystalline powder or needles.[1][2] Key
physicochemical properties and spectroscopic data are summarized in the tables below for
easy reference and comparison.

Table 1: Physicochemical Properties of 2-Cyanothioacetamide
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Property Value Reference
Molecular Formula C3H4N2S [11[3]
Molecular Weight 100.14 g/mol [1][3]
Melting Point 118-120 °C [1]

Boiling Point 264.0 £ 42.0 °C (Predicted) [1]

Density 1.241 g/cm3 (Estimate) [1]

Water Solubility

Does not mix well with water

[1]14]

pKa 12.18 + 0.29 (Predicted) [1]

LogP -0.4 (Computed) [3]
Beige to brown needles or

Appearance [1][2]

powder

Table 2: Spectroscopic Data of 2-Cyanothioacetamide

Technique Data
1H NMR Data not readily available in search results.
13C NMR Data not readily available in search results.

IR (Infrared) Spectroscopy

Conforms to structure.

Mass Spectrometry

Exact Mass: 100.00951931 Da

Synthesis and Reactivity

2-Cyanothioacetamide is a key intermediate in the synthesis of a wide array of heterocyclic

compounds, owing to its reactive functional groups: a nitrile, a thioamide, and an active

methylene group.

Synthesis of 2-Cyanothioacetamide
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A common laboratory-scale synthesis involves the reaction of malononitrile with hydrogen
sulfide gas in the presence of a base.

Experimental Protocol: Synthesis of 2-Cyanothioacetamide from Malononitrile

Materials:

Malononitrile

Ethanol (EtOH)

Triethylamine (Et3N)

Hydrogen sulfide (H2S) gas
Procedure:

o Bubble hydrogen sulfide gas through a solution of malononitrile in ethanol containing a
catalytic amount of triethylamine.

e Maintain the reaction temperature between 10-15 °C.
o Continue the reaction for 6-8 hours.

e The product, 2-cyanothioacetamide, can be isolated and purified using standard laboratory
techniques.[5]

Key Reactions in Heterocyclic Synthesis

2-Cyanothioacetamide is a versatile precursor for the synthesis of various biologically active
heterocycles, including thiophenes, thiazoles, and pyridines. Two notable examples are the
Gewald reaction and the Hantzsch thiazole synthesis.

Gewald Reaction

The Gewald reaction is a multi-component reaction that utilizes an a-cyanoester (or in this
context, a related active methylene compound like 2-cyanothioacetamide), a carbonyl
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compound, and elemental sulfur in the presence of a base to form polysubstituted 2-

aminothiophenes. These thiophene derivatives are important scaffolds in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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